Cas no 1804817-95-5 (4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804817-95-5
• MF: C₈H₄F₄N₂O₅
• MW: 284.121376037598
• CID: 4829071
• Update Time: 2025-11-01

4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C8H4F4N2O5/c9-4-2-5(14(17)18)13-7(19-8(10,11)12)3(4)1-6(15)16/h2H,1H2,(H,15,16)
• InChI Key： USPSWWXTXXMHJO-UHFFFAOYSA-N
• SMILES： FC1C=C([N+](=O)[O-])N=C(C=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 2.1
• Topological Polar Surface Area: 105

Additional information on 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804817-95-5): An Overview of a Promising Compound in Medicinal Chemistry

4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804817-95-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid is characterized by the presence of a fluorine atom at the 4-position, a nitro group at the 6-position, and a trifluoromethoxy substituent at the 2-position. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has also been investigated. Studies have shown that it exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

The synthesis of 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the introduction of fluorine and nitro groups via selective substitution reactions and the formation of the trifluoromethoxy substituent through nucleophilic substitution. These advancements in synthetic chemistry have facilitated large-scale production and further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804817-95-5) represents a promising candidate in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive target for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to make significant contributions to modern medicine.